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Compound of Interest

Compound Name: C.l. Basic yellow 37

Cat. No.: B12382508

For Immediate Release

For researchers, scientists, and drug development professionals seeking to explore the
potential of C.l. Basic Yellow 37 in their work, this technical guide provides a consolidated
resource on its properties, availability, and safety considerations. While detailed experimental
protocols and established signaling pathways involving this compound are not extensively
documented in publicly available scientific literature, this document aims to equip researchers
with the foundational knowledge required for its initial evaluation.

Research-Grade Suppliers

A critical first step for any research application is sourcing high-purity reagents. C.l. Basic
Yellow 37 is available from suppliers specializing in chemical compounds for scientific use.
One such supplier that explicitly designates this product for "research use only" is
MedchemExpress.[1] It is imperative for researchers to request and scrutinize the Certificate of
Analysis (CoA) from any supplier to ensure the purity and identity of the compound align with
their experimental requirements.

Physicochemical and Toxicological Data

A summary of the key physicochemical properties and toxicological information for C.l. Basic
Yellow 37 is presented below. This data has been compiled from various supplier and safety
data sheets.
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Property Value Reference
C.l. Name Basic Yellow 37 [2]
C.I. Number 41001 [2]
CAS Number 6358-36-7 [2]
Molecular Formula C21H30CINs [2]
Molecular Weight 359.94 g/mol [1]
Appearance Greenish-yellow powder [2]

Information not readily

Solubility ) ]

available in research context
i >98% (typical for research

Purity
grade)
Room temperature in
continental US; may vary

Storage elsewhere. Store under [1]

recommended conditions in

the Certificate of Analysis.

Toxicological Summary:

Safety data sheets indicate that C.l. Basic Yellow 37 may cause serious eye irritation. In case
of contact, it is advised to flush with plenty of cool water for at least 15 minutes. Ingestion may
cause nausea, vomiting, and diarrhea. Standard laboratory safety protocols, including the use
of personal protective equipment such as safety glasses and gloves, should be strictly followed
when handling this compound.

Experimental Applications and Protocols

A comprehensive search of scientific literature did not yield established, peer-reviewed
experimental protocols for the application of C.l. Basic Yellow 37 in biological research,
cellular imaging, or drug development studies. The predominant documented uses are in the
textile industry as a dye and in the manufacturing of optical data recording media.
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Given the "fluorescent dye" classification by some suppliers, it is plausible that C.I. Basic
Yellow 37 could be investigated for applications in biological imaging. However, without
published studies, researchers would need to undertake a systematic evaluation of its
fluorescent properties, including excitation and emission spectra, quantum yield, photostability,
and cellular permeability and toxicity.

For toxicological studies, researchers would need to design and validate their own protocols,
starting with in vitro cytotoxicity assays on relevant cell lines before proceeding to more
complex models.

Hypothetical Research Workflow

In the absence of specific experimental data, a logical workflow for evaluating a compound like
C.l. Basic Yellow 37 for a novel research application is proposed. This workflow is a
generalized representation of a standard scientific approach.
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Hypothetical Research Workflow for C.I. Basic Yellow 37

Compound Acquisition and Characterization

Source Research-Grade
C.l. Basic Yellow 37

Y
Verify Purity and Identity
(e.g., NMR, Mass Spec)
Y

Assess Physicochemical Properties
(Solubility, Stability)

In Vitro Evaluation

Determine Spectroscopic Properties Cytotoxicity Assays
(Absorption, Emission) (e.g., MTT, LDH)

Y

[Cellular Staining and Imaging \,
J\

(Confocal Microscopy)

Application-Specific Assays
Y

Functional Assays
(e.g., Reporter Gene, Enzyme Activity)

( Mechanism of Action Studies ]

Data Analysis|and Reporting
Y

[ Quantitative Data Analysis ]

Y

Publish Findings

Click to download full resolution via product page

Caption: A generalized workflow for the initial scientific evaluation of a research compound.
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Signaling Pathways

Due to the lack of research on the biological activity of C.l. Basic Yellow 37, there is no
information available regarding its interaction with or modulation of any signaling pathways.
Researchers investigating this compound would need to perform initial screens, such as kinase
profiling or gene expression analysis, to identify potential biological targets and affected
pathways.

In conclusion, while C.1. Basic Yellow 37 is available for research purposes, its application in
the life sciences remains largely unexplored. This presents an opportunity for novel
investigations, but also necessitates a thorough and systematic approach to its evaluation,
starting with basic characterization and in vitro studies. Researchers are encouraged to
meticulously document their findings to build a body of knowledge around this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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